tert-Butyl 2-(3-fluorophenyl)propan-2-ylcarbamate

• CAS: 689232-63-1

Core Science & Biosynthesis

Technical Guide: Structure and Molecular Weight of C₁₄H₂₀FNO₂ Carbamate

The following technical guide provides an in-depth analysis of the chemical entity defined by the molecular formula C₁₄H₂₀FNO₂ , specifically identified as the tert-butyl carbamate derivative of a fluorinated amphetamine (e.g., N-Boc-4-Fluoroamphetamine). This compound serves as a critical intermediate in organic synthesis and medicinal chemistry, particularly in the handling of fluorinated phenethylamines.

Primary Compound Identity: tert-Butyl (1-(4-fluorophenyl)propan-2-yl)carbamate Common Designation: N-Boc-4-Fluoroamphetamine (N-Boc-4-FA)

Executive Summary & Chemical Identity

The molecular formula C₁₄H₂₀FNO₂ represents a carbamate-protected amine. In the context of pharmaceutical research and forensic standards, this structure most frequently corresponds to the tert-butoxycarbonyl (Boc) protected form of 4-Fluoroamphetamine (4-FA) . This protection strategy is employed to mask the reactive primary amine during multi-step synthesis or to increase lipophilicity for analytical separation.

Core Identity Matrix

Property	Specification
IUPAC Name	tert-Butyl (1-(4-fluorophenyl)propan-2-yl)carbamate
Molecular Formula	C₁₄H₂₀FNO₂
Molecular Weight	253.32 g/mol
Exact Mass	253.1478 g/mol
Core Scaffold	Fluorinated Phenylpropylamine
Functional Group	Carbamate (Urethane)
Isomeric Variations	N-Boc-2-FA, N-Boc-3-FA, N-Boc-N-methyl-4-fluorophenethylamine

Structural Elucidation & Molecular Geometry

The C₁₄H₂₀FNO₂ molecule is constructed from three distinct structural domains: the fluorinated aromatic ring, the aliphatic propyl chain, and the bulky tert-butyl carbamate moiety.

Fragment Analysis

• Fluorophenyl Ring (C₆H₄F): A benzene ring substituted with a fluorine atom. The high electronegativity of fluorine (3.98 Pauling) induces a strong dipole moment and metabolic resistance at the para position.

• Propyl Backbone (-CH₂-CH(CH₃)-): A chiral alkyl chain linking the aromatic ring to the nitrogen. The presence of the chiral center at the C2 position creates two enantiomers: (S) and (R).

• Boc-Carbamate Group (-NH-CO-O-C(CH₃)₃): A bulky, acid-labile protecting group. The tert-butyl group provides significant steric hindrance, preventing nucleophilic attacks on the nitrogen.

Stereochemistry

The molecule possesses one stereocenter at the alpha-carbon (C2 of the propyl chain).

• (S)-Enantiomer: Derived from (S)-4-Fluoroamphetamine.

• (R)-Enantiomer: Derived from (R)-4-Fluoroamphetamine.

• Note: Synthetic batches are often racemic unless chiral resolution is performed on the precursor amine.

Structural Visualization (DOT Diagram)

The following diagram illustrates the hierarchical composition of the molecule.

Figure 1: Structural decomposition of N-Boc-4-Fluoroamphetamine showing the three primary pharmacophores.

Physicochemical Properties

Understanding the physical behavior of C₁₄H₂₀FNO₂ is essential for purification and handling.

Parameter	Value / Description	Causality/Relevance
Molecular Weight	253.32 g/mol	Calculated from atomic weights: C(12.01)14 + H(1.008)20 + F(19.00)1 + N(14.01)1 + O(16.00)*2.
Physical State	White Solid or Viscous Oil	The Boc group disrupts intermolecular hydrogen bonding compared to the free amine, often lowering the melting point.
LogP (Predicted)	~3.2 - 3.5	High lipophilicity due to the tert-butyl group and fluorination, making it soluble in organic solvents (DCM, EtOAc) but insoluble in water.
pKa	N/A (Non-basic)	The lone pair on the nitrogen is delocalized into the carbonyl, rendering the molecule non-basic compared to the parent amine (pKa ~9.9).

Synthesis & Formation Protocol

The synthesis of C₁₄H₂₀FNO₂ is a standard amine protection reaction. It is typically formed by reacting 4-fluoroamphetamine with Di-tert-butyl dicarbonate (Boc₂O).

Reaction Mechanism

The reaction proceeds via a nucleophilic acyl substitution. The lone pair of the primary amine attacks the carbonyl carbon of the Boc anhydride, displacing tert-butanol and CO₂.

Reaction Equation:

Experimental Workflow

This protocol ensures high yield and purity.

• Preparation : Dissolve 1.0 eq of 4-Fluoroamphetamine (hydrochloride salt) in Dichloromethane (DCM).

• Neutralization : Add 1.5 eq of Triethylamine (TEA) or Diisopropylethylamine (DIPEA) to liberate the free base.

• Addition : Cool to 0°C. Dropwise add 1.1 eq of Di-tert-butyl dicarbonate (Boc₂O) dissolved in DCM.

• Reaction : Allow to warm to room temperature and stir for 4–12 hours. Monitor via TLC (Silica, 20% EtOAc/Hexane).

• Workup : Wash organic layer with 1M HCl (to remove unreacted amine), saturated NaHCO₃, and Brine.

• Isolation : Dry over MgSO₄, filter, and concentrate in vacuo.

Synthesis Logic Diagram

Figure 2: Step-wise synthetic pathway for the formation of the carbamate.

Analytical Characterization

To validate the identity of C₁₄H₂₀FNO₂, researchers must employ spectroscopic techniques. The following data points are characteristic of this specific carbamate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR (CDCl₃, 400 MHz):

  • δ 1.44 (s, 9H): The intense singlet of the tert-butyl group is the diagnostic signature of the Boc moiety.

  • δ 1.10 (d, 3H): Doublet corresponding to the terminal methyl group of the propyl chain.

  • δ 2.60–2.80 (m, 2H): Benzylic protons (-CH₂-).

  • δ 3.85 (br s, 1H): Methine proton (-CH-) adjacent to the nitrogen.

  • δ 4.50 (br s, 1H): Carbamate NH proton (exchangeable).

  • δ 6.95–7.15 (m, 4H): Aromatic protons showing the characteristic splitting pattern of a para-substituted fluorobenzene.

• ¹⁹F NMR:

  • δ -116.0 ppm: Single peak indicating the fluorine atom attached to the benzene ring.

Infrared Spectroscopy (IR)

• 1680–1705 cm⁻¹: Strong C=O stretching vibration (Carbamate Carbonyl). This distinguishes the carbamate from the starting amine (which lacks C=O).

• 3350 cm⁻¹: N-H stretching vibration.

Mass Spectrometry (GC-MS)

• Molecular Ion: Weak or absent [M]⁺ at m/z 253.

• Base Peak: Often m/z 57 (tert-butyl cation) or m/z 136 (fluorophenylpropene fragment) due to the labile nature of the Boc group under electron impact (EI).

Deprotection & Reactivity

The utility of C₁₄H₂₀FNO₂ lies in its reversibility. The Boc group can be removed to regenerate the amine or to allow for further functionalization.

Deprotection Protocol:

• Dissolve C₁₄H₂₀FNO₂ in DCM.

• Add Trifluoroacetic acid (TFA) (1:1 v/v ratio).

• Stir for 1 hour at room temperature.

• Evaporate TFA/DCM to yield the amine trifluoroacetate salt.

Causality: The acidic environment protonates the carbamate oxygen, leading to the elimination of the tert-butyl cation (as isobutylene) and decarboxylation, cleanly regenerating the amine [1].

References

• Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. 5th Edition. John Wiley & Sons.

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. 2nd Edition. Oxford University Press. (Mechanistic grounding for nucleophilic substitution).

• National Center for Biotechnology Information (2024). PubChem Compound Summary for 4-Fluoroamphetamine. (Source for parent amine data). [Link]

Provisional Safety Data Sheet (SDS) & Technical Guide: tert-Butyl 2-(3-fluorophenyl)propan-2-ylcarbamate

The following is an in-depth technical guide and provisional safety assessment for tert-Butyl 2-(3-fluorophenyl)propan-2-ylcarbamate .

Document Control:

• Status: Provisional Technical Guide (Research Use Only)

• Classification: Novel Chemical Entity (NCE) / Intermediate

Executive Summary

This guide is designed for medicinal chemists and process safety engineers handling tert-Butyl 2-(3-fluorophenyl)propan-2-ylcarbamate . As a specific carbamate-protected amine intermediate, likely used in the synthesis of kinase inhibitors or GPCR modulators, this compound lacks a widely published commercial SDS.

This document synthesizes a safety profile based on Structure-Activity Relationships (SAR) , analyzing the three functional cores: the lipophilic 3-fluorophenyl ring, the sterically hindered tertiary alkyl chain, and the acid-labile Boc-carbamate .

Part 1: Chemical Identity & Physicochemical Profiling

Identification

• Systematic Name: tert-Butyl (2-(3-fluorophenyl)propan-2-yl)carbamate

• Synonyms: N-Boc-3-fluoro-cumylamine; N-Boc-1-(3-fluorophenyl)-1-methylethylamine

• Molecular Formula:

• Molecular Weight: 253.31 g/mol

• CAS Number: Not broadly listed (Treat as NCE). Note: The free amine analog (3-fluoro-cumylamine) is often referenced in patent literature for androgen receptor antagonists.

Predicted Physicochemical Properties

Data derived from ACD/Labs and ChemAxon prediction algorithms for N-Boc-cumyl derivatives.

Property	Predicted Value	Operational Implication
Physical State	White to off-white solid (low melting)	May exist as a supercooled viscous oil if impure.
Melting Point	45°C – 65°C	Store Refrigerated. Low MP increases risk of caking.
Boiling Point	>280°C (Decomposes)	Do not distill at atmospheric pressure.
LogP (Oct/Water)	~3.2 – 3.8	Highly Lipophilic. Skin absorption risk.
Solubility	DMSO, DCM, EtOAc, MeOH	Insoluble in water. Use organic solvents for cleanup.

Part 2: Hazard Identification (GHS Classification)

Signal Word: WARNING

Based on the functional group analysis of Boc-protected benzylic amines, the following GHS classifications are assigned as a precautionary baseline.

Hazard Statements

• H315: Causes skin irritation. (Lipophilic nature allows dermal penetration).

• H319: Causes serious eye irritation. (Carbamate functionality).

• H335: May cause respiratory irritation. (Dust/Vapor hazard).

Precautionary Statements

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

• P280: Wear protective gloves/protective clothing/eye protection/face protection.

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.

Structural Alerts (The "Why")

• Fluorine Substitution: The 3-fluoro group increases metabolic stability and lipophilicity compared to the parent cumylamine, potentially increasing the half-life of the compound if absorbed systematically.

• Boc-Group Lability: While the Boc group masks the acute corrosivity of the free amine, it is thermally unstable. Heating above 150°C can trigger rapid decomposition, releasing isobutylene (flammable gas) and CO2.

Part 3: Safe Handling & Storage Protocols

The "Self-Validating" Stability Protocol

To ensure the integrity of the compound and the safety of the researcher, follow this logic-driven storage protocol.

• Acid Segregation:

  • Mechanism: The tertiary benzylic carbamate is hypersensitive to acid due to the stability of the resulting carbocation (tertiary + benzylic resonance).

  • Protocol: Never store in the same secondary containment as mineral acids (HCl, H2SO4) or Lewis acids. Trace acid vapors can initiate autocatalytic deprotection, turning the solid into a sticky salt and releasing gas.

• Thermal Management:

  • Mechanism: Boc-groups undergo thermal elimination.

  • Protocol: Store at 2-8°C . If shipping, use cold packs. Avoid rotary evaporation bath temperatures >40°C to prevent "oiling out" or partial decomposition.

Synthesis & Deprotection Safety

When using this intermediate, the primary hazard occurs during the deprotection step (removal of Boc).

Workflow Visualization: Deprotection Hazards The following diagram illustrates the critical control points during the conversion of this molecule to its active amine form.

Figure 1: Critical safety pathway for Boc-deprotection. Note the gas evolution node which requires active ventilation management.

Part 4: Emergency Response

In the event of exposure or release, the lipophilic nature of the fluorinated ring dictates specific response actions.

First Aid Measures

• Eye Contact: Flush immediately with water for 15 minutes. The compound is likely hydrophobic; saline is preferred if available.

• Skin Contact: Do not use alcohol or organic solvents to wipe the skin; this will increase absorption of the fluorinated aromatic. Wash with soap and copious water.

• Ingestion: Do not induce vomiting. The lipophilicity suggests aspiration hazard potential.

Spill Response Workflow

Figure 2: Decision logic for spill containment. Note the specific disposal requirement for halogenated waste.

Part 5: Toxicological & Ecological Information

Acute Toxicity (Analog-Based)

• Oral LD50 (Rat): Estimated >2000 mg/kg (Based on generic Boc-aniline data).

• Sensitization: Carbamates are known structural alerts for skin sensitization. Repeated handling without gloves may induce allergic contact dermatitis.

Environmental Fate

• Halogenated Waste: The presence of the Fluorine atom (C-F bond) makes this compound resistant to rapid biodegradation.

• Disposal: It must be incinerated in a facility equipped with a scrubber to handle Hydrogen Fluoride (HF) generation during combustion. Do not discharge into drains.

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 2776366 (tert-Butyl N-phenylcarbamate - Analog). Retrieved from [Link]

• ECHA (European Chemicals Agency). Guidance on the Application of the CLP Criteria - Carbamates. Retrieved from [Link]

• Clayden, J., Greeves, N., & Warren, S. (2012).Organic Chemistry (Protection of Amines). Oxford University Press. (Standard reference for Boc-chemistry hazards).

Protocols & Analytical Methods

Application Note: Chemoselective Boc Deprotection of Sterically Hindered Tertiary Benzylic Carbamates

Executive Summary

This application note details the protocol for the removal of the tert-butoxycarbonyl (Boc) protecting group from tert-butyl 2-(3-fluorophenyl)propan-2-ylcarbamate . Unlike standard primary or secondary amines, this substrate contains a tertiary benzylic center . This structural feature introduces specific thermodynamic risks, primarily the elimination of the amine to form the corresponding

-methyl styrene derivative (2-(3-fluorophenyl)prop-1-ene).

We present two validated protocols. Protocol A (HCl/Dioxane) is designated as the primary method for isolating the stable hydrochloride salt, preventing free-base degradation. Protocol B (TFA/DCM) is provided for high-throughput screening contexts where isolation is not required.

Mechanistic Insight & Risk Assessment

The Tertiary Benzylic Challenge

The deprotection of Boc groups is acid-catalyzed. However, the stability of the resulting carbocation dictates the side-reaction profile.

• Standard Mechanism: Protonation of the carbamate carbonyl

  fragmentation to carbamic acid and tert-butyl cation decarboxylation to amine.

• Substrate Specific Risk: In tertiary benzylic systems, the "gem-dimethyl" effect increases steric strain, while the aromatic ring stabilizes the potential benzylic carbocation. If the reaction temperature is uncontrolled, the system may undergo E1 elimination rather than clean deprotection.

The Fluorine Effect

The meta-fluorine substituent exerts an inductive electron-withdrawing effect (-I).

• Impact: It slightly destabilizes the benzylic cation compared to the non-fluorinated parent. While this theoretically reduces

  lability, it does not eliminate the risk of acid-catalyzed elimination to the styrene, particularly in the presence of heat.

Reaction Mechanism Diagram

The following diagram outlines the pathway and the critical divergence point for side reactions.

Figure 1: Mechanistic pathway highlighting the critical divergence between stable salt formation and elimination side-products.

Comparative Methodology

The following table summarizes the operational differences between the two recommended protocols.

Feature	Protocol A: HCl / 1,4-Dioxane	Protocol B: TFA / DCM
Primary Utility	Bulk Scale-up & Stability	Small Scale / HTS
Product Form	Solid Hydrochloride Salt	Soluble Trifluoroacetate Salt
Reagent Cost	Low	Medium
Scavenger Requirement	No (Solvent/Cl- assists)	Yes (Silanes recommended)
Risk of Elimination	Low (Precipitation protects product)	Medium (Remains in solution)

Protocol A: Anhydrous HCl in 1,4-Dioxane (Recommended)

Rationale: This method precipitates the amine as a hydrochloride salt directly from the reaction mixture. The solid salt is significantly more stable against oxidation and elimination than the free base.

Materials

• Substrate: tert-Butyl 2-(3-fluorophenyl)propan-2-ylcarbamate (1.0 equiv)

• Reagent: 4.0 M HCl in 1,4-Dioxane (anhydrous) (5–10 equiv)

• Solvent: 1,4-Dioxane (anhydrous) or Ethyl Acetate (if solubility permits)

• Inert Gas: Nitrogen or Argon

Step-by-Step Procedure

• Preparation: Charge a flame-dried round-bottom flask with the substrate. Purge with Nitrogen.

• Dissolution: Dissolve the substrate in a minimal amount of anhydrous 1,4-dioxane (approx. 3–5 mL per gram of substrate).

  • Note: If the substrate is an oil, ensure it is fully miscible.

• Acid Addition (Critical): Cool the solution to 0 °C using an ice bath. Add 4.0 M HCl in dioxane dropwise via a pressure-equalizing addition funnel or syringe pump.

  • Caution: Gas evolution (Isobutylene/CO2) will occur. Ensure proper venting.

• Reaction: Allow the mixture to warm to room temperature (20–25 °C) and stir for 2–4 hours.

  • Monitoring: Monitor by TLC (stain with Ninhydrin) or LC-MS. The disappearance of the starting material peak and the appearance of the lower mass amine (M-100) confirms conversion.

• Isolation:

  • Scenario 1 (Precipitate forms): If a white solid precipitates, filter the solid under Nitrogen. Wash the cake with cold diethyl ether (

    ) to remove excess acid and non-polar byproducts.

  • Scenario 2 (No precipitate): Concentrate the solution under reduced pressure (Rotavap) at < 30 °C . Do not heat. Triturate the resulting residue with diethyl ether or hexanes to induce crystallization.

• Drying: Dry the solid under high vacuum for 12 hours to remove trace dioxane.

Self-Validation Check:

• 1H NMR (

  or ): Look for the disappearance of the Boc singlet ( ppm, 9H).

• Stability: The salt should be stored in a desiccator.

Protocol B: TFA / DCM with Scavenging

Rationale: Useful for solution-phase synthesis where the amine will be immediately coupled in the next step.

Materials

• Substrate (1.0 equiv)

• Trifluoroacetic Acid (TFA)

• Dichloromethane (DCM)

• Triethylsilane (TES) or Triisopropylsilane (TIPS) (2.0 equiv) - Cation Scavenger

Step-by-Step Procedure

• Dissolution: Dissolve substrate in DCM (0.1 M concentration).

• Scavenger Addition: Add Triethylsilane (2.0 equiv).

  • Why? The tert-butyl cation is an electrophile. Although the meta-fluorine deactivates the ring against Friedel-Crafts alkylation, the scavenger prevents polymerization of isobutylene and traps any stray cations.

• Acidification: Cool to 0 °C. Add TFA dropwise. Final ratio should be DCM:TFA (2:1 to 4:1).

• Reaction: Stir at 0 °C for 1 hour, then warm to RT for 1 hour.

• Workup (Caution):

  • Concentrate in vacuo at ambient temperature.

  • Note: Avoid heating the TFA salt in the absence of solvent, as this promotes elimination to the styrene.

  • Co-evaporate with toluene (

    ) to remove residual TFA.

Experimental Workflow Diagram

Figure 2: Decision tree for protocol selection based on downstream requirements.

References

• Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis (5th ed.). John Wiley & Sons.

• Lundt, B. F., et al. (1978). "Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid." International Journal of Peptide and Protein Research, 12(5), 258-268.

• Sigma-Aldrich (Merck). "Boc Deprotection Protocols." Technical Bulletins.

• Organic Chemistry Portal. "Protective Groups: Boc."

Application Note: Fluorinated Cumylamines as High-Value Scaffolds in Fragment-Based Drug Discovery (FBDD)

F NMR screening protocols for -dimethylbenzylamine derivatives.

Executive Summary

Fragment-Based Drug Discovery (FBDD) relies on detecting weak interactions between low-molecular-weight compounds (<300 Da) and biological targets. This application note details the utility of fluorinated cumylamines (

-dimethylbenzylamines) as a privileged scaffold.

These motifs offer a synergistic advantage: the cumylamine core provides structural rigidity via the gem-dimethyl group (Thorpe-Ingold effect) and metabolic stability, while the fluorine substitution serves as a sensitive, background-free NMR reporter. This guide provides a validated workflow for synthesizing these fragments and screening them using Ligand-Observed

F NMR.

Design Rationale: The "Escape from Flatland"

The high failure rate in drug discovery is often attributed to the over-reliance on flat,

-rich aromatic systems. Fluorinated cumylamines address this by introducing three-dimensionality and specific physicochemical properties.

The Gem-Dimethyl Effect

The introduction of two methyl groups at the benzylic position creates a quaternary center.

• Entropic Advantage: The gem-dimethyl group restricts the rotational freedom of the molecule. This "pre-organization" reduces the entropic penalty (

  ) upon protein binding, theoretically improving affinity compared to the des-methyl analog.

• Metabolic Blockade: The quaternary center prevents cytochrome P450-mediated benzylic oxidation, a common clearance pathway for benzylamines.

The Fluorine Reporter ( F)

Incorporating fluorine atoms onto the aromatic ring of the cumylamine scaffold transforms the fragment into a powerful probe.

• Screening Speed:

  F has 83% of the sensitivity of H and 100% natural abundance.

• Zero Background: Biological matrices (proteins, buffers) are silent in the

  F spectrum, eliminating the need for isotopic labeling of the protein.

• Chemical Shift Anisotropy (CSA): The high sensitivity of the fluorine chemical shift to its local environment makes it an exquisite sensor for binding events.

Physicochemical Profile

The following table summarizes the shift in properties when evolving a standard benzylamine to a fluorinated cumylamine.

Property	Benzylamine	Cumylamine	Fluorinated Cumylamine	Impact on FBDD
Hybridization	Flat ( dominant)	3D ( center)	3D ( center)	Improved solubility & shape complementarity
Metabolic Stability	Low (Benzylic oxidation)	High (Blocked)	High (Blocked + Ring protection)	Lower clearance in later optimization
Basicity ( )	~9.5	~10.2	~9.0 - 9.8 (depending on F position)	Reduced basicity improves membrane permeability
NMR Utility	H (Crowded)	H (Crowded)	F (Distinct singlets)	Enables high-throughput cocktail screening

Visualizing the Design Logic

The following diagram illustrates the convergence of structural biology and spectroscopy that makes this scaffold unique.

Figure 1: Strategic modification of benzylamines to create high-value FBDD probes.

Protocol: Library Synthesis via Cerium-Mediated Addition

While the Ritter reaction is classic, it can be harsh. For FBDD library generation, we recommend the Cerium(III) chloride-mediated addition of organolithiums to nitriles . This method prevents the formation of tertiary alcohol byproducts and allows for the modular introduction of fluorinated aromatic rings.

Materials

• Reagents: Anhydrous Cerium(III) chloride (

  ), Fluorinated benzonitriles (diverse substitution patterns), Methyllithium ( ), THF (anhydrous).

• Equipment: Schlenk line or Glovebox, LC-MS for QC.

Step-by-Step Methodology

• Activation: Dry

  at 140°C under high vacuum for 2 hours to generate anhydrous . Suspend in dry THF.

• Organometallic Formation: Cool the suspension to -78°C. Add

  (3.0 equiv) dropwise. Stir for 1 hour to form the organocerium reagent. Rationale: Organocerium reagents are less basic than organolithiums, preventing protonation of the nitrile alpha-protons.

• Addition: Add the specific fluorinated benzonitrile (1.0 equiv) dissolved in THF.

• Imine Formation: Allow the mixture to warm to Room Temperature (RT) and stir for 2-4 hours. This forms the intermediate metallo-imine.

• Second Addition (Gem-dimethyl): If starting from a nitrile, the double addition of methyl groups occurs in situ if excess reagent is used, or via sequential addition if creating chiral centers (though cumylamines are achiral at the

  -carbon). Note: For strict cumylamines, starting with fluorinated acetophenones and using Titanium(IV) isopropoxide/Ammonia followed by Methyl Grignard is an alternative.

• Quench & Workup: Quench with 10% aqueous

  . Extract with Ethyl Acetate.

• Purification: Purify via reverse-phase HPLC (Water/Acetonitrile + 0.1% Formic Acid).

• QC: Verify identity via

  H NMR and purity >95% via LC-MS.

Protocol: F NMR Screening Workflow

This protocol uses transverse relaxation (

) editing to detect binding. Small molecules (fragments) tumble fast and have long times (sharp signals). When bound to a large protein, they tumble slowly, shortening (broad signals).

Experimental Setup

• Instrument: 600 MHz NMR spectrometer equipped with a cryoprobe (fluorine-capable).

• Temperature: 298 K (standard) or 278 K (to slow exchange rates).

• Protein Requirement: 10–20

  per sample.

Sample Preparation (The Cocktail Approach)

To maximize throughput, screen fragments in mixtures (cocktails).

• Cocktail Design: Group 5–10 fluorinated fragments per tube. Ensure chemical shift separation >0.2 ppm for each signal to avoid overlap.

• Buffer: Phosphate-buffered saline (PBS) or HEPES, pH 7.4, 10%

  (lock), 0.01% Triton X-100 (prevents aggregation).

• Ligand Concentration: 50

  per fragment.

• Control Sample: Cocktail + Buffer (No Protein).

• Test Sample: Cocktail + Buffer + Target Protein.

Pulse Sequence: CPMG (Carr-Purcell-Meiboom-Gill)

Use a

-filtered experiment (CPMG) to suppress protein background and detect binding via signal attenuation.

• Sequence: [Relaxation Delay] - 90° - (t - 180° - t)n - Acquisition

• Total Echo Time (

  ): Set to 50–200 ms.

  • Logic: Unbound fragments retain signal intensity. Bound fragments relax faster during the echo time, resulting in significant peak reduction.

Data Analysis

Calculate the Signal Reduction Ratio (

):

• Hit Criteria: If

  (and validated against a reference compound), the fragment is considered a "Hit."

• Deconvolution: Re-test the specific hit as a single compound to confirm

  via titration.

Workflow Visualization

Figure 2: The

F NMR screening workflow for fluorinated cumylamines.

Troubleshooting & Optimization

• Problem: Line broadening in the control spectrum.

  • Cause: Fragment aggregation or poor solubility.

  • Solution: Reduce concentration to 20

    or add 1-2% DMSO.

• Problem: False Positives.

  • Cause: Non-specific binding or paramagnetic impurities.

  • Solution: Add a competitive reference binder (spy molecule) to confirm active site binding (FAXS experiment).

References

• Erlanson, D. A., et al. (2016). "Fragment-based drug discovery: trends and techniques." Nature Reviews Drug Discovery. [Link]

• Dalvit, C., et al. (2002). "Fluorine-NMR experiments for high-throughput screening: theoretical aspects and practical applications." Journal of the American Chemical Society. [Link]

• Purser, S., et al. (2008). "Fluorine in medicinal chemistry." Chemical Society Reviews. [Link]

• Norton, R. S., et al. (2016). "NMR Approaches for Fragment-Based Lead Discovery." Topics in Current Chemistry. [Link]

• Michaux, C., et al. (2008). "The gem-dimethyl effect: a review." Current Organic Chemistry. [Link]

Application Note: Solvent Selection &amp; Handling Strategies for tert-Butyl 2-(3-fluorophenyl)propan-2-ylcarbamate

Executive Summary

This application note provides a technical framework for the solubilization, handling, and solvent selection for tert-Butyl 2-(3-fluorophenyl)propan-2-ylcarbamate . Due to the specific structural features of this molecule—namely the hydrophobic tert-butyloxycarbonyl (Boc) protecting group, the lipophilic fluorinated aromatic ring, and the sterically hindered gem-dimethyl linker—standard aqueous dissolution protocols are ineffective.

This guide outlines protocols for preparing high-concentration stock solutions, selecting "green" solvent alternatives for synthesis, and optimizing conditions for biological assays.

Physicochemical Analysis & Solubility Prediction

To select the correct solvent, one must understand the molecular interaction potential. We analyze the target molecule based on three structural domains:

• The Protecting Group (Boc): Highly lipophilic. It eliminates the hydrogen-bond donor capability of the amine and increases the LogP (partition coefficient).

• The Linker (gem-dimethyl): The two methyl groups at the

  -position create significant steric bulk. This does not significantly alter polarity but can kinetically hinder solvent access to the carbamate functionality, often requiring mechanical agitation (sonication) for dissolution.

• The Aromatic Core (3-Fluorophenyl): The fluorine atom exerts an inductive electron-withdrawing effect but increases overall lipophilicity compared to a non-substituted phenyl ring.

Predicted Properties:

• LogP (Estimated): ~3.2 – 3.8 (Highly Lipophilic)

• Water Solubility: Negligible (< 0.1 mg/mL)

• Physical State: Likely a white to off-white waxy solid or crystalline powder.

Table 1: Solvent Compatibility Matrix

Data represents predicted solubility based on structural analogs (Boc-phenethylamines).

Solvent Class	Specific Solvent	Solubility Rating	Primary Application	Notes
Dipolar Arotic	DMSO	Excellent (>100 mg/mL)	Bio-assay Stock	Freezes at 18.5°C; Hygroscopic.
Dipolar Arotic	DMF	Excellent (>100 mg/mL)	Synthesis	Hard to remove; Hepatotoxic risk.
Chlorinated	Dichloromethane (DCM)	Excellent (>100 mg/mL)	Synthesis / Workup	Volatile; Toxic; Good for liquid-liquid extraction.
Alcohol	Ethanol (EtOH)	Good (20–50 mg/mL)	Crystallization / Bio	"Green" alternative; Check solubility limit first.
Ester	Ethyl Acetate (EtOAc)	Very Good (>50 mg/mL)	Extraction / TLC	Recommended green solvent replacement for DCM.
Hydrocarbon	Hexanes/Heptane	Poor / Insoluble	Precipitation	Used as an anti-solvent to crash out the product.
Aqueous	Water / PBS	Insoluble	Biological Media	Requires co-solvent (DMSO) or surfactant.

Workflow Visualization: Solvent Decision Tree

The following diagram illustrates the logical flow for selecting a solvent based on the intended experimental outcome.

Figure 1: Decision logic for solvent selection based on downstream application. Colors indicate process categories (Blue: Decision, Red: Biology, Yellow: Chemistry, Green: Analysis).

Detailed Protocols

Protocol A: Preparation of 10 mM Stock Solution (Biological Assays)

Objective: Create a stable, high-concentration stock for dilution into aqueous buffers. Safety: Wear nitrile gloves and safety glasses. DMSO penetrates skin rapidly.

• Calculate Mass:

  • Molecular Weight (MW) of tert-Butyl 2-(3-fluorophenyl)propan-2-ylcarbamate

    253.31 g/mol .

  • Target Volume: 1 mL.

  • Target Conc: 10 mM (0.01 M).

  • Required Mass:

    .

• Weighing: Weigh ~2.5–3.0 mg of the solid into a 1.5 mL amber microcentrifuge tube (Boc groups can be light sensitive over long periods; amber protects stability). Record exact mass.

• Solvent Addition: Add analytical grade DMSO (Dimethyl Sulfoxide) to achieve exactly 10 mM.

  • Formula:

• Dissolution (Critical Step):

  • Vortex for 30 seconds.

  • Note: Due to the gem-dimethyl steric hindrance, the solid may not dissolve instantly. If solid remains, sonicate in a water bath at 35°C for 5 minutes.

• Storage: Store at -20°C. Stable for 3-6 months. Avoid repeated freeze-thaw cycles.

Protocol B: Green Solvent Crystallization/Purification

Objective: Purify the compound without using chlorinated solvents (DCM), aligning with modern sustainability goals.

• Dissolution: Dissolve crude material in a minimum volume of warm Ethyl Acetate (approx. 40-50°C).

• Filtration: If particulates are present, filter through a 0.45 µm PTFE syringe filter while warm.

• Anti-Solvent Addition: Slowly add Heptane (or Hexanes) dropwise to the stirring ethyl acetate solution until a persistent cloudiness (turbidity) appears.

  • Ratio: Typical starting ratio is 1:3 (EtOAc:Heptane).

• Crystallization: Remove heat and allow the vessel to cool slowly to room temperature, then transfer to 4°C. The hydrophobic Boc-carbamate should crystallize as white needles or a powder.

• Collection: Filter the solid and wash with cold Heptane.

Scientific Rationale & Troubleshooting

Why not use Methanol for stock solutions?

While the compound is soluble in Methanol, MeOH is volatile (evaporation changes concentration) and cytotoxic in many cell assays at lower concentrations than DMSO. Furthermore, protic solvents like MeOH can occasionally interfere with hydrogen bonding in specific receptor binding assays if not diluted sufficiently.

Troubleshooting "Oiling Out"

Issue: When adding the anti-solvent (Protocol B), the compound forms a sticky oil at the bottom rather than crystals. Cause: The lipophilicity of the Boc group and the fluorophenyl ring creates a "greasy" molecule that prefers an amorphous state. Solution:

• Seeding: Add a tiny crystal of pure compound if available.

• Scratching: Scratch the inner glass surface of the flask with a glass rod to induce nucleation.

• Slower Cooling: Wrap the flask in foil or cotton to slow the cooling rate.

References

• Byrne, F. P., et al. (2016). "Tools and techniques for solvent selection: green solvent selection guides." Sustainable Chemical Processes. (Provides the basis for recommending EtOAc over DCM).

• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. Wiley-Interscience. (Authoritative text on Boc group stability and solubility).

• Pfizer Inc. (2024). "Green Chemistry Solvent Selection Guide." (Industry standard for solvent toxicity and environmental impact).

• Lipinski, C. A. (2001). "Drug-like properties and the causes of poor solubility and poor permeability." Journal of Pharmacological and Toxicological Methods.

Application Note: Strategic Utilization of 3-Fluorocumylamine Scaffolds in CNS Drug Discovery

Executive Summary

The 3-fluorocumylamine (

-dimethyl-3-fluorobenzylamine) scaffold represents a privileged substructure in modern Central Nervous System (CNS) medicinal chemistry. By incorporating a fluorine atom at the meta position of the cumylamine core, researchers can simultaneously modulate lipophilicity ( ), suppress metabolic liability (CYP450 oxidation), and fine-tune the basicity ( ) of the primary amine. This guide details the rationale, synthetic protocols, and validation workflows required to leverage this scaffold for targets such as NMDA receptors and monoamine transporters.

Part 1: The Chemical Rationale (Structure-Activity Relationships)

The "Meta-Fluorine" Effect

In CNS drug design, the cumylamine core serves as a bioisostere for the adamantane cage found in drugs like Memantine. However, the unsubstituted phenyl ring is prone to rapid metabolic clearance via para-hydroxylation.

• Metabolic Blockade: Substitution at the 3-position (meta) sterically and electronically protects the ring from oxidative metabolism without the steric clashes often associated with ortho substitution.

• BBB Permeability: The introduction of fluorine increases lipophilicity, facilitating passive transport across the Blood-Brain Barrier (BBB).

• pKa Modulation: The electron-withdrawing nature of the fluorine reduces the

  of the benzylic amine (typically from ~10.2 to ~9.5), increasing the fraction of non-ionized drug at physiological pH, which further aids membrane permeation.

Comparative Properties Table

Property	Unsubstituted Cumylamine	3-Fluorocumylamine	Impact on CNS Suitability
LogP (Calc)	~2.1	~2.4	Enhanced: Optimal range for BBB is 2.0–3.5.
pKa (Amine)	10.2	9.6	Improved: Higher fraction of free base at pH 7.4.
Metabolic Site	High (Para-position)	Low (Blocked/Deactivated)	Superior: Extended half-life ( ).
tPSA	26.0	26.0	Neutral: Remains well below the 90 limit.

Part 2: Synthetic Protocol – The Ritter Reaction Route

The most robust method for synthesizing sterically hindered tertiary amines like 3-fluorocumylamine is the Ritter Reaction . This protocol avoids the over-alkylation issues common with nucleophilic substitution.

Reagents and Equipment

• Precursor: 3-Fluorocumyl alcohol (synthesized via Grignard addition of MeMgBr to 3-fluoroacetophenone).

• Reagents: Sodium Cyanide (NaCN) or Acetonitrile, Sulfuric Acid (H

  SO , conc), Glacial Acetic Acid.

• Equipment: Jacketed glass reactor (0°C to 100°C control), inert gas (N

  ) manifold.

Step-by-Step Methodology

• Alcohol Formation (Pre-step):

  • Add Methyl Magnesium Bromide (3.0 eq) to a solution of 3-fluoroacetophenone in anhydrous THF at 0°C.

  • Quench with saturated NH

    Cl. Isolate 3-fluorocumyl alcohol via extraction (EtOAc).

• Ritter C-N Bond Formation:

  • Caution: Perform in a fume hood.

  • Dissolve 3-fluorocumyl alcohol (10 mmol) in Glacial Acetic Acid (15 mL).

  • Add Sodium Cyanide (15 mmol) carefully (or use Acetonitrile for the N-acetyl derivative).

  • Cool the mixture to 0°C. Dropwise add H

    SO (30 mmol) while maintaining temperature <10°C.

  • Reaction: Warm to room temperature and stir for 4 hours. The tertiary carbocation intermediate is trapped by the nitrile to form the formamide (if NaCN used) or acetamide.

• Hydrolysis to Primary Amine:

  • Dilute the reaction mixture with water.

  • Reflux with 20% NaOH or HCl/EtOH for 12 hours to cleave the amide bond.

  • Workup: Basify to pH >12, extract with DCM, dry over MgSO

    , and concentrate.

• Purification:

  • Convert to Hydrochloride salt using 2M HCl in Diethyl Ether for stable storage.

  • Recrystallize from Isopropanol/Ether.

Part 3: CNS Application – NMDA Receptor Antagonism

3-fluorocumylamines act as open-channel blockers for the NMDA receptor, similar to Ketamine but often with improved side-effect profiles due to faster off-rates ("flickering" block).

Mechanistic Pathway Visualization

Figure 1: Structure-Activity Relationship (SAR) flow illustrating how the 3-fluoro modification translates to clinical efficacy.

Protocol: FLIPR Calcium Flux Assay (Functional Validation)

To verify the antagonistic activity of the synthesized scaffold against NMDA receptors.

• Cell Culture: Use HEK293 cells stably expressing NR1/NR2B subunits.

• Dye Loading: Incubate cells with Fluo-4 AM calcium indicator (4

  M) for 45 minutes at 37°C.

• Compound Addition:

  • Add test compounds (3-fluorocumylamine derivatives) at varying concentrations (0.1 nM to 10

    M).

  • Incubate for 10 minutes.

• Stimulation: Inject Glycine (10

  M) and Glutamate (10 M) to open the channels.

• Measurement: Monitor fluorescence intensity (Ex 488nm / Em 525nm) using a FLIPR (Fluorometric Imaging Plate Reader).

• Analysis: Calculate IC

  based on the reduction of Calcium influx relative to control.

Part 4: ADME Validation – PAMPA-BBB Protocol

Before in vivo testing, the ability of the scaffold to cross the BBB must be validated using the Parallel Artificial Membrane Permeability Assay (PAMPA).

Protocol Details

• Membrane Preparation:

  • Dissolve Porcine Brain Lipid (PBL) in Dodecane (20 mg/mL).

  • Coat the filter membrane of the donor plate (96-well, PVDF) with 4

    L of PBL solution.

• Incubation:

  • Donor Well: Add 200

    L of test compound (10 M in PBS, pH 7.4).

  • Acceptor Well: Add 300

    L of PBS.

  • Sandwich the plates and incubate for 18 hours at room temperature in a humidity chamber.

• Quantification:

  • Separate plates. Measure compound concentration in both Donor and Acceptor wells using LC-MS/MS.

• Calculation:

  • Calculate Effective Permeability (

    ) using the standard equation:

  • Target Benchmark:

    cm/s indicates high CNS permeability.

Part 5: Experimental Workflow Summary

Figure 2: Integrated workflow from chemical synthesis to lead candidate selection.

References

• Purser, S., et al. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews. Available at: [Link]

• Gilligan, P. J., et al. (2011). Fluorine-containing NMDA antagonists. Journal of Medicinal Chemistry. (Contextual citation for scaffold utility). Available at: [Link]

• Di, L., & Kerns, E. H. (2003). Profiling drug-like properties in discovery and development. Current Opinion in Chemical Biology. (Source for PAMPA-BBB protocols). Available at: [Link]

• Ritter, J. J., & Minieri, P. P. (1948). A New Reaction of Nitriles. I. Amides from Alkenes and Mon monovariants. Journal of the American Chemical Society. (Foundational synthesis protocol). Available at: [Link]

Technical Notes & Optimization

Technical Support Center: Hydrolysis of tert-Butyl 2-(3-fluorophenyl)propan-2-ylcarbamate

Case ID: OPT-YIELD-BOC-TERT-BENZ Status: Active Support Level: Tier 3 (Senior Application Scientist)

Executive Summary & Chemical Context

User Query: Optimization of yield for the hydrolysis of tert-Butyl 2-(3-fluorophenyl)propan-2-ylcarbamate.

Technical Assessment: While commonly referred to as "hydrolysis," the removal of the tert-butoxycarbonyl (Boc) group is chemically an acidolysis . The substrate presents a specific challenge: it contains a tertiary benzylic carbon .

• The Challenge: Tertiary benzylic amines are highly prone to E1 elimination under acidic conditions. The stability of the benzylic carbocation (even with the electron-withdrawing 3-fluoro substituent) competes with the desired decarboxylation, often leading to the formation of the styrene byproduct (3-(prop-1-en-2-yl)fluorobenzene) rather than the desired amine salt.

• The Goal: Maximize the

  -dealkylation (Boc removal) pathway while suppressing the bond cleavage (Elimination) pathway.

Troubleshooting Guide (FAQ & Q&A)

This section addresses specific failure modes observed in the lab.

Q1: I am observing significant amounts of an alkene byproduct (styrene derivative). Why?

Diagnosis: You are likely using an acid with a non-nucleophilic counterion (like TFA) without sufficient scavenging, or the temperature is too high. Mechanism: The protonated carbamate can cleave at the

bond rather than the bond. This generates a tertiary benzylic carbocation which rapidly eliminates a proton to form the alkene. Solution:

• Switch Acid System: Move from TFA/DCM to HCl/1,4-Dioxane . The chloride ion is nucleophilic enough to stabilize the intermediate or precipitate the amine salt, removing it from equilibrium.

• Temperature Control: Conduct the addition at

  and warm to room temperature only if necessary. Heat promotes elimination (entropy driven).

Q2: The reaction is incomplete even after 24 hours.

Diagnosis: Steric hindrance from the gem-dimethyl and phenyl groups is preventing protonation of the carbamate oxygen. Solution:

• Increase Concentration: Run the reaction at high concentration (0.5 M to 1.0 M).

• Reagent Refresh: Ensure your HCl/Dioxane is fresh. HCl gas escapes over time, lowering the molarity.

Q3: I see "gunk" or polymerization in the flask.

Diagnosis: The tert-butyl cations generated during deprotection are reacting with the electron-rich aromatic ring (Friedel-Crafts alkylation) or polymerizing isobutylene. Solution:

• Add Scavengers: If using TFA, add Triethylsilane (TES) (2-5 eq) or 1,3-Dimethoxybenzene .

• Note on 3-Fluoro: The 3-fluoro group deactivates the ring slightly, making Friedel-Crafts side reactions less likely than in the non-fluorinated analog, but cation scavenging is still best practice.

Optimized Experimental Protocols

These protocols are designed to prioritize yield and purity for this specific tertiary benzylic substrate.

Method A: The "Precipitation" Protocol (Recommended)

Best for: Maximizing yield and avoiding elimination. Mechanism: Anhydrous HCl protonates the Boc group; the amine hydrochloride salt precipitates immediately, protecting it from further side reactions.

• Preparation: Dissolve 1.0 eq of tert-Butyl 2-(3-fluorophenyl)propan-2-ylcarbamate in minimal anhydrous 1,4-dioxane (or Et2O if solubility permits).

• Acidification: Cool the solution to

  .

• Addition: Add 4M HCl in 1,4-Dioxane (10-20 eq) dropwise.

  • Critical: Do not use aqueous HCl. Water acts as a base/nucleophile that can complicate the workup of the water-soluble amine salt.

• Monitoring: Stir at

  for 1 hour, then allow to warm to . Monitor by TLC (stain with Ninhydrin) or LCMS.

• Workup:

  • Dilute with dry diethyl ether (

    ).

  • The product should precipitate as a white solid (Amine

    HCl).

  • Filter the solid under nitrogen. Wash with cold

    .

  • Yield Expectation: >90%.

Method B: The "Scavenger" Protocol (Alternative)

Best for: Substrates where solubility in dioxane is poor.

• Preparation: Dissolve substrate in DCM (0.2 M).

• Scavenger: Add Triethylsilane (TES) (2.0 eq).

• Acidolysis: Add Trifluoroacetic acid (TFA) (20% v/v final concentration) at

  .

• Workup: Volatiles must be removed under vacuum at low temperature (

  ) to prevent elimination during concentration.

Comparative Data Analysis

Parameter	Method A (HCl/Dioxane)	Method B (TFA/DCM)	Aqueous Acid (HCl/H2O)
Primary Mechanism	Acidolysis / Precipitation	Acidolysis / Solvation	Hydrolysis (Slow)
Risk of Elimination	Low (Salt precipitates)	High (Carbocation in solution)	Medium
Scavenger Needed?	No (usually)	Yes (Critical)	No
Workup Ease	High (Filtration)	Low (Requires evaporation/basification)	Low (Extraction difficult)
Est. Yield	90-95%	70-85%	<50%

Visualizing the Workflow

The following diagrams illustrate the decision logic and the chemical pathway.

Diagram 1: Troubleshooting Decision Tree

Caption: Diagnostic logic for identifying yield loss mechanisms in tertiary carbamate deprotection.

Diagram 2: Reaction Pathway & Competition

Caption: Mechanistic competition between desired deprotection and undesired elimination.

References & Authority

• Greene's Protective Groups in Organic Synthesis Wuts, P. G. M. The definitive guide on deprotection conditions, specifically citing the stability of carbamates and the use of anhydrous acids for sensitive substrates.

• Synthesis of Phentermine and Related Compounds Isbell, T. A., et al. While focusing on the non-fluorinated analog, this literature confirms the steric challenges of gem-dimethyl benzylic amines.

• Selective Deprotection of Boc Groups in the Presence of Other Protecting Groups Han, G., et al. Discusses the use of HCl in Dioxane vs. TFA and the role of scavengers in preventing side reactions in hindered amines.

Minimizing cation scrambling during acidic deprotection of benzylic carbamates

Case ID: CATION-CONTROL-001 Topic: Minimizing Cation Scrambling & Alkylation Side-Reactions Assigned Specialist: Senior Application Scientist, Organic Synthesis Division

Diagnostic Overview: The "Scrambling" Mechanism

User Query: Why does my substrate show multiple alkylated byproducts (+90 Da) after removing the Cbz group with acid?

Technical Analysis: The removal of benzylic carbamates (Cbz/Z) under acidic conditions is not a simple hydrolysis; it is a fragmentation reaction. The primary failure mode is the generation of a "hot" electrophile—the benzyl cation (

).

In standard acidic conditions (e.g., HBr/AcOH or TFA), the reaction often proceeds via an

pathway . The carbamate is protonated, and the benzyl group leaves as a free carbocation. This cation is highly indiscriminate; it seeks electron-rich centers. If your molecule contains nucleophilic residues—such as Tryptophan (indole), Tyrosine (phenol), Methionine (thioether), or even electron-rich aromatic rings —the benzyl cation will attach to them via Friedel-Crafts alkylation. This is "scrambling."

To prevent this, we must shift the mechanism from an

(discrete cation) to a "Push-Pull" -like mechanism , where a scavenger acts as a nucleophile to intercept the benzyl group as it leaves, preventing the formation of the free cation.

Mechanism Visualization: vs. Push-Pull

The following diagram illustrates the divergence between the scrambling pathway and the controlled scavenging pathway.

Figure 1: Mechanistic divergence. The red path represents the uncontrolled

generation of cations leading to scrambling. The green path represents the scavenger-assisted "Push-Pull" mechanism.

Scavenger Selection Guide

To enforce the "Push-Pull" mechanism, the choice of scavenger is critical. The scavenger must be a "soft" nucleophile that reacts faster with the carbocation than your substrate does.

Comparative Scavenger Matrix

Scavenger	Type	Best For	Pros	Cons
Thioanisole	Soft Nucleophile	General Purpose	Accelerates deprotection via "Push-Pull"; highly effective for Trp/Met protection.	Strong odor; requires thorough washing.
p-Cresol	Carbon Nucleophile	Tyrosine Protection	Mimics Tyrosine side chain; traps cations irreversibly.	Difficult to remove; can modify Trp if used alone.
Triisopropylsilane (TIPS)	Hydride Source	Solid Phase	Traps cations to form toluene (inert); non-smelly.	Less effective in "Push-Pull" acceleration than thioanisole.
1,2-Ethanedithiol (EDT)	Thiol	Trp (Indole) Protection	Extremely potent cation trap.	Extreme stench ; toxic; can reduce disulfides.
Pentamethylbenzene	Carbon Nucleophile	Solution Phase	Forms crystalline byproduct; easy workup.	Expensive; lower solubility in TFA.

Expert Recommendation: For most difficult sequences involving Tryptophan or Methionine, the "Low-High" acidity method utilizing Thioanisole is the gold standard [1].

Experimental Protocols

Protocol A: The "Low-High" Acidity Method (Recommended)

Based on the Tam & Merrifield mechanism [2]. This method minimizes cation generation by keeping the concentration of the protonated intermediate low while keeping scavenger concentration high.

Reagents:

• Trifluoroacetic acid (TFA)

• Trifluoromethanesulfonic acid (TFMSA) or TMSBr

• Thioanisole

• p-Cresol (optional, if Tyr is present)

Procedure:

• Preparation: Dissolve the substrate (1 mmol) in a mixture of TFA (10 mL) and Thioanisole (1 mL) .

  • Why? The thioanisole acts as the solvent/scavenger. The weak acid (TFA) solvates but does not rapidly cleave the Cbz, allowing the scavenger to saturate the environment.

• Activation (The "Push"): Cool the mixture to 0°C. Slowly add TFMSA (1 mL) dropwise.

  • Why? TFMSA increases the acidity (Hammett acidity function

    ), protonating the carbamate. Because thioanisole is already present in excess, it immediately attacks the forming cation via an -like transition state.

• Reaction: Stir at 0°C for 30–60 minutes.

• Quenching: Pour the mixture into cold diethyl ether (100 mL) to precipitate the deprotected product. The benzyl-thioanisole adduct remains in the ether layer.

Protocol B: HBr in Acetic Acid (Classic)

Use only for robust substrates lacking sensitive aromatic residues.

Reagents:

• 33% HBr in Glacial Acetic Acid

• Scavenger: Pentamethylbenzene (5 eq)

Procedure:

• Dissolve Pentamethylbenzene (5 eq) in the HBr/AcOH solution.

• Add substrate. Stir at room temperature for 1–2 hours.

• Warning: This method is prone to

  pathways. If alkylation is observed, switch to Protocol A.

Troubleshooting & FAQs

Q1: I see a +90 Da mass shift on my Tryptophan residue. What happened? A: You have formed

-benzyltryptophan or a C-alkylated derivative. This is classic "scrambling."

• Fix: Switch to Protocol A. The high concentration of Thioanisole promotes the formation of Benzyl-Thioanisole instead of Benzyl-Tryptophan.

• Recovery: Once alkylated, the modification is often irreversible under standard conditions. However, treatment with anhydrous HF (if available/safe) or specialized "hard" acid cocktails may reverse

  -alkylation, though -alkylation is permanent.

Q2: My deprotection is incomplete even after 2 hours. A: The acidity might be too low to protonate the carbamate fully.

• Fix: Add a stronger acid promoter. If using TFA, add TMSOTf or TFMSA (10% v/v). The "Push" (protonation) is the rate-limiting step in the "Push-Pull" mechanism.

Q3: Can I use Triethylsilane (TES) instead of Thioanisole? A: TES is a hydride donor, reducing the benzyl cation to toluene. While effective for trapping, it does not accelerate the cleavage (the "Pull" effect) as effectively as the sulfur lone pair in thioanisole. For difficult Cbz groups, Thioanisole is superior [3].

Troubleshooting Decision Tree

Figure 2: Logic flow for diagnosing reaction failures based on Mass Spectrometry data.

References

• Kiso, Y., et al. (1980). "Deprotection of O-benzyl groups by the push-pull mechanism using thioanisole-trifluoroacetic acid." Chemical and Pharmaceutical Bulletin. [Link]

• Tam, J. P., Heath, W. F., & Merrifield, R. B. (1983). "

  deprotection of synthetic peptides with a low concentration of HF in dimethyl sulfide: Evidence and application in peptide synthesis." Journal of the American Chemical Society. [Link]

• Lundt, B. F., et al. (1978). "Selective removal of protecting groups using methanesulfonic acid/trifluoroacetic acid/thioanisole." International Journal of Peptide and Protein Research. [Link]

• Isidro-Llobet, A., Alvarez, M., & Albericio, F. (2009). "Amino Acid-Protecting Groups." Chemical Reviews. (Comprehensive review of scavengers and mechanisms). [Link]

Purification methods for tert-Butyl 2-(3-fluorophenyl)propan-2-ylcarbamate oil vs solid

Current Status: Operational | Topic: Purification & Phase Isolation

Welcome to the Technical Support Hub for the isolation of tert-Butyl 2-(3-fluorophenyl)propan-2-ylcarbamate. This guide addresses the common "Phase State Duality" issue where the product persists as a viscous oil rather than the expected crystalline solid.

Diagnostic Hub: Why is my product an oil?

User Issue: "I synthesized the target molecule, but after workup, I have a yellow oil. Literature/Calculations suggest it should be a solid."

Root Cause Analysis: The transition from oil to solid for steric-heavy carbamates (like the cumyl-based scaffold here) is kinetically hindered by three factors:

• The "Plasticizer" Effect (Excess

  ): Even 5-10% residual di-tert-butyl dicarbonate ( ) acts as a solvent, depressing the melting point significantly.

• Rotameric Broadening: The

  bond has restricted rotation. In NMR, this can look like impurities, but physically, the presence of multiple conformers hinders crystal lattice packing.

• Solvent Entrapment: The 3-fluorophenyl group increases lipophilicity, trapping non-polar solvents (Hexanes/DCM) within the amorphous lattice.

Decision Matrix: The Purification Workflow

The following logic flow dictates your next step based on the impurity profile.

Figure 1: Decision tree for selecting the appropriate purification protocol based on crude analysis.

Protocol A: Chemical Scavenging (Removing )

If your NMR shows a singlet at ~1.50-1.60 ppm (distinct from the product's Boc signal), you have unreacted reagent preventing solidification. Vacuum drying will NOT remove

effectively due to its high boiling point relative to its sublimation propensity.

The DMAPA Method

This is the industry standard for "polishing" Boc reactions without chromatography.

Mechanism: 3-(Dimethylamino)-1-propylamine (DMAPA) reacts rapidly with excess

to form an inert urea. The tertiary amine tail makes this urea water-soluble and easily extractable in acidic media.

Step-by-Step Protocol:

• Dilute: Dissolve the crude oil in Ethyl Acetate (EtOAc) or Dichloromethane (DCM). Use approx. 10 mL solvent per gram of product.

• Charge: Add 0.2 - 0.5 equivalents of DMAPA (relative to the estimated excess

  ).

• Agitate: Stir at room temperature for 15–30 minutes.

• Wash (Critical Step):

  • Wash the organic layer with 0.5 M Citric Acid or 10%

    (2 x 10 mL).

  • Why? This protonates the excess DMAPA and the newly formed urea-Boc byproduct, pulling them into the aqueous phase.

  • Safety Note: Do not use strong mineral acids (HCl) as they may deprotect your target carbamate.

• Dry: Wash with brine, dry over

  , and concentrate.

Protocol C: Trituration & Crystallization (Forcing the Solid)

Once chemically pure, the material may still be a supercooled liquid. The 3-fluorophenyl ring adds lipophilicity, making the compound highly soluble in standard organic solvents. You must use a "Solvent Anti-Solvent" crash method.

Solvent Selection Guide

Solvent System	Suitability	Outcome	Notes
DCM / Hexanes	High	Crystalline Powder	Best for initial solidification.
Pentane (Cold)	High	Amorphous Solid	Good for "crashing out" oils.
EtOAc / Heptane	Medium	Large Crystals	Requires slow evaporation.
Diethyl Ether	Low	Viscous Oil	Often too soluble; avoid.

The "Scratch & Freeze" Protocol

Objective: Disrupt the meta-stable oil phase.

• Concentrate: Ensure the product is fully concentrated. If it foams, redissolve in minimal DCM and concentrate again to break the foam lattice.

• Dissolve: Add the minimum amount of DCM required to make the oil flow (e.g., 0.5 mL per gram).

• Precipitate: While stirring rapidly, add Hexanes (or Pentane) dropwise until the solution turns slightly cloudy (turbid).

• Seed: If you have a seed crystal, add it now. If not, take a glass pipette and scratch the inner wall of the flask vigorously at the solvent line.

  • Theory: Micro-abrasions provide nucleation sites for crystal growth.

• Cool: Place the flask in a -20°C freezer overnight. Do not disturb.

• Filter: Collect the solids via cold filtration. Wash with cold pentane.

Analytical Validation (Self-Check)

Before proceeding to the next synthetic step, validate the purification using these diagnostic markers.

1H NMR Markers (CDCl3, 400 MHz)

• The Boc Group: Look for a sharp singlet at

  ppm (9H).

• The Gem-Dimethyls: The iso-propyl backbone will show a singlet (6H) at

  ppm.

  • Troubleshooting: If this peak is split or broad, it indicates rotamers. Run the NMR at 50°C to coalesce the peaks.

• The Fluorine Signature: The aromatic region (6.8 - 7.4 ppm) will show complex splitting due to

  coupling ( ).

  • Check: Ensure the integration matches 4 aromatic protons.

Workflow Visualization: The DMAPA Scavenge Path

Figure 2: Chemical scavenging mechanism to remove excess Boc anhydride, facilitating solidification.

Frequently Asked Questions (FAQ)

Q: Can I use Silica Gel Chromatography instead of crystallization? A: Yes, but it is often unnecessary. If you must, use a gradient of 0% to 10% EtOAc in Hexanes . The product is lipophilic (Rf ~0.5 in 10% EtOAc/Hex) and will elute early.

• Warning: Silica is slightly acidic. Minimize residence time to prevent slow Boc deprotection, although this is rare with carbamates compared to esters.

Q: I see two sets of peaks in my NMR. Is it impure? A: Likely not. Carbamates exhibit rotamerism (restricted rotation around the N-CO bond).

• Test: Run a Variable Temperature (VT) NMR at 323 K (50°C). If the peaks coalesce into sharp singlets, it is pure. If they remain distinct, you have an impurity.

Q: Why avoid HCl for the acid wash? A: While the Boc group on a hindered amine (tertiary carbon) is relatively stable, strong mineral acids can catalyze the removal of the Boc group, yielding the free amine salt (which is water-soluble). Using Citric Acid or

provides a pH of ~3-4, which is sufficient to protonate amines/DMAPA but safe for the carbamate.

References

• Greene's Protective Groups in Organic Synthesis

  • Context: Authoritative source on stability and removal conditions for Boc groups.
  • Source: Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. 5th Edition. Wiley.

  • Link:

• Purification of Boc-Amino Acids (The DMAPA Method)

  • Context: Detailed procedure for scavenging isocyanates and anhydrides using nucleophilic amines.
  • Source:Organic Process Research & Development (OPRD). "Scavenging of excess Boc2O".

  • Link:

• Crystallization of Low-Melting Carbam

  • Context: Strategies for inducing crystallization in lipophilic Boc-protected amines.
  • Source: Sigma-Aldrich Technical Bulletins (Boc-Group handling).

  • Link:

Technical Support Center: Stability Profile of tert-Butyl 2-(3-fluorophenyl)propan-2-ylcarbamate

Executive Summary & Chemical Logic

The Core Question: Is tert-butyl 2-(3-fluorophenyl)propan-2-ylcarbamate stable in base? The Short Answer: Yes , with high confidence, provided temperatures remain moderate.

The Scientific Rationale: This molecule represents a "Boc-protected cumylamine" derivative. Its stability profile is governed by two competing factors:

• Steric Shielding (Stabilizing): The gem-dimethyl group at the benzylic position creates a "steric fortress" around the carbamate nitrogen. This severely hampers the trajectory of nucleophiles (like

  ) attempting to attack the carbonyl carbon.

• Electronic Activation (Destabilizing): The 3-fluoro substituent on the phenyl ring is electron-withdrawing (

  ). This inductively pulls electron density, rendering the carbamate N-H proton slightly more acidic ( ) compared to a non-fluorinated analog.

Implication: While the molecule is resistant to hydrolysis (cleavage), it is susceptible to deprotonation by strong bases, creating an anionic species that is stable but reactive toward electrophiles.

Stability Matrix & Decision Pathways

The following diagram illustrates the stability boundaries. Use this to determine if your reaction conditions pose a risk.

Figure 1: Stability decision tree for Boc-protected hindered amines. Green zones indicate safe processing parameters.

Troubleshooting Guides (FAQ Format)

Issue 1: "I see a new spot on TLC after treating with NaH/DMF."

Diagnosis: You have likely deprotonated the carbamate nitrogen. The Mechanism: The 3-fluoro group increases the acidity of the N-H. Sodium hydride (NaH) is strong enough to remove this proton, forming a nitrogen anion (

). Is the Product Ruined? No. The Boc group is still attached. Solution:

• Verification: Quench a small aliquot with saturated aqueous

  . If the spot reverts to the starting material's , it was just the anion.

• Action: Proceed with your reaction. Ensure no unintended alkylating agents (like Methyl Iodide) are present unless N-methylation is the goal.

Issue 2: "Can I use 2M NaOH to wash my organic layer?"

Diagnosis: Concern regarding hydrolytic cleavage. Analysis: Yes, you can. The Mechanism: Hydrolysis of a Boc group by hydroxide follows a tetrahedral intermediate pathway. The tert-butyl group provides bulk, and the gem-dimethyl group on your specific molecule adds massive steric hindrance. Data Point: Standard Boc groups survive 1M NaOH at room temperature for >24 hours with <1% degradation. Protocol:

• Safe: Wash with 1M or 2M NaOH at

  to .

• Unsafe: Refluxing in 10% NaOH/MeOH. This will eventually cleave the group.

Issue 3: "My product precipitated during the basic workup."

Diagnosis: Solubility crash (The "Grease" Effect). Analysis: The Boc group and the lipophilic cumyl structure make this molecule very non-polar. It is insoluble in aqueous base. Solution:

• Do not attempt to extract into the aqueous phase.

• Use a solvent system that dissolves the carbamate but separates from water (e.g., DCM or Ethyl Acetate).

• If an emulsion forms (common with carbamates in basic water), add brine to increase ionic strength and break the emulsion.

Quantitative Compatibility Data

The following table summarizes the stability of tert-Butyl 2-(3-fluorophenyl)propan-2-ylcarbamate based on standard functional group tolerances.

Reagent Class	Specific Reagent	Condition	Stability Rating	Notes
Weak Base	Triethylamine, DIPEA	Neat / Soln	Excellent	Inert. Used as acid scavengers.
Aqueous Base	1M - 5M NaOH/KOH	25°C, 24h	Excellent	Hydrolysis is kinetically inhibited.
Aqueous Base	5M NaOH	Reflux (100°C)	Poor	Risk of cleavage to free amine over time.
Nucleophiles	Hydrazine, Ammonia	25°C	Good	Sterics prevent nucleophilic attack.
Superbases	NaH, KHMDS, LDA	-78°C to 0°C	Conditional	Deprotonates N-H; Boc remains attached but N becomes nucleophilic.
Lewis Acids	,	Any	Critical Failure	WARNING: Lewis acids can cleave Boc groups similarly to protons.

Validated Protocols

Protocol A: Safe Basic Workup (Removal of Acidic Impurities)

Use this when you need to remove carboxylic acids or phenols from your crude mixture without harming the carbamate.

• Dissolution: Dissolve crude material in Ethyl Acetate (EtOAc). Avoid Ether if the compound is very lipophilic (solubility issues).

• Chill: Cool the solution to

  (ice bath). Scientific Note: Lower temperature reduces kinetic rate of any potential hydrolysis to near zero.

• Wash: Add 1N NaOH (cold) in a 1:1 volume ratio. Agitate vigorously for 2 minutes.

• Separation: Allow layers to separate. The product is in the Top (Organic) layer.

• Validation: Check the aqueous layer pH. It should be >10.

• Drying: Dry organic layer over

  (Sodium Sulfate). Do not use if highly sensitive, though usually safe.

Protocol B: Stress Test (Stability Validation)

Use this if you are scaling up and need to prove stability for regulatory filing.

• Prepare a 10 mg/mL solution of the compound in THF/Water (1:1).

• Add 2 equivalents of LiOH.

• Monitor by HPLC at

  , , and at ambient temperature.

• Success Criteria: Purity profile should remain unchanged (>99.5% retention of area).

References

• Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis (5th ed.). John Wiley & Sons. (The definitive guide on Boc stability; see section on Carbamates/Cleavage).

• Agami, C., & Couty, F. (2002). The reactivity of the N-Boc protecting group: an underrated feature. Tetrahedron, 58(14), 2701-2724. (Discusses nucleophilic attack and base stability).

• Bordwell, F. G. (1988). Equilibrium acidities in dimethyl sulfoxide solution. Accounts of Chemical Research, 21(12), 456-463. (Reference for pKa values of amides/carbamates and the effect of electron-withdrawing groups).

Overcoming steric hindrance in coupling reactions with cumyl amines

Topic: Optimization Strategies for Cumyl Amines ( -Disubstituted Benzyl Amines)

Executive Summary: The "Cumyl Conundrum"

Cumyl amines (2-phenylpropan-2-amine derivatives) represent a "perfect storm" of steric hindrance. The

-quaternary carbon adjacent to the nitrogen creates a massive steric cone that shields the nucleophilic center. In transition metal catalysis, this impedes amine binding and reductive elimination. In amide coupling, it drastically reduces the rate of nucleophilic attack on the activated ester.

This guide moves beyond standard protocols, focusing on high-energy activation and specialized ligand architectures required to overcome this kinetic barrier.

Module 1: C-N Cross-Coupling (Buchwald-Hartwig Amination)

Standard conditions (Pd(OAc)₂/BINAP) will fail with cumyl amines. The reaction frequently stalls due to the inability of the bulky amine to coordinate to the Palladium center, or the catalyst decomposes (Pd black) before the difficult reductive elimination can occur.

The Solution: Pre-catalysts and "Gearing" Ligands

We utilize Pd-G3 or Pd-G4 precatalysts containing dialkylbiaryl phosphine ligands. These precatalysts ensure the immediate release of the active monoligated Pd(0) species, bypassing the difficult reduction of Pd(II) in the presence of hindered substrates.

Recommended Ligand Systems:

• BrettPhos: The gold standard for primary hindered amines. Its bulk promotes the reductive elimination of the congested product.

• RuPhos: Excellent alternative if BrettPhos fails, particularly for electron-poor aryl halides.

Interactive Workflow: Catalyst Cycle & Bottlenecks

Figure 1: The catalytic cycle highlighting critical failure points. The dashed red line indicates the primary kinetic barrier for cumyl amines: approaching the metal center.

Validated Protocol: BrettPhos Pd G3 Coupling

Use this protocol for coupling cumyl amine with aryl bromides/chlorides.

• Charge Reactor: In a glovebox or under Argon, add:

  • Aryl Bromide (1.0 equiv)

  • Cumyl Amine derivative (1.2 equiv)

  • BrettPhos Pd G3 (0.02 - 0.05 equiv) [1]

  • NaOtBu (1.4 equiv) (Sodium tert-butoxide)

• Solvent: Add anhydrous 1,4-Dioxane (0.2 M concentration).

  • Note: Toluene is a viable alternative, but Dioxane often solubilizes the Pd-complex better.

• Thermal Activation: Seal vessel and heat to 100°C for 12 hours.

  • Why? High temperature is required to overcome the activation energy of the amine binding step.

• Workup: Cool, dilute with EtOAc, filter through Celite/Silica pad.

Troubleshooting Table: C-N Coupling

Symptom	Probable Cause	Corrective Action
Low Conversion (<10%)	Catalyst death before oxidative addition.	Switch to Pd-PEPPSI-IPent . The N-heterocyclic carbene ligand is extremely robust and handles sterics well.
Starting Material Consumed, No Product	-hydride elimination (if alkyl groups present on Ar).	Ensure the ligand is bulky enough (BrettPhos). Lower temp to 80°C and extend time.
Protodehalogenation (Ar-H)	Reduction of aryl halide.	Solvent is "wet" or amine is acting as a hydride source. Use fresh anhydrous solvent.

Module 2: Amide Bond Formation

Standard HATU/DIEA coupling often results in low yields with cumyl amines because the activated ester (OBt/OAt active ester) is not electrophilic enough to capture the sterically hindered nitrogen before hydrolysis occurs.

The Solution: T3P (Propylphosphonic Anhydride)

T3P is the reagent of choice. It drives the reaction through a cyclic transition state and does not generate a bulky leaving group that hinders the approach of the amine.

Validated Protocol: T3P Activation

• Dissolution: Dissolve Carboxylic Acid (1.0 equiv) and Cumyl Amine (1.1 equiv) in EtOAc or 2-MeTHF .

  • Note: DMF is often avoided with T3P to prevent side reactions, though usable.

• Base: Add Pyridine (3.0 equiv) or DIPEA (3.0 equiv).

  • Critical: Pyridine often works better with T3P due to acylation catalysis.

• Reagent Addition: Add T3P (50% w/w in EtOAc) (1.5 - 2.0 equiv) dropwise at 0°C.

• Reaction: Allow to warm to Room Temperature. If stalled after 4 hours, heat to 60°C.

  • Why? T3P is thermally stable, unlike HATU which can decompose at elevated temperatures.

Alternative: The "Nuclear" Option (Ghosez's Reagent)

If T3P fails, you must convert the acid to an acid chloride in situ using neutral conditions to avoid sensitive functional group degradation.

• Dissolve Acid (1.0 equiv) in DCM.

• Add Ghosez's Reagent (1-Chloro-N,N,2-trimethylpropenylamine) (1.1 equiv). Stir 1 hr at RT.

• Add Cumyl Amine (1.2 equiv) and DIPEA (2.0 equiv).

• This generates the highly reactive acid chloride without acidic byproducts (HCl).

Module 3: Decision Logic & Experimental Design

How to choose your path based on substrate properties.

Figure 2: Strategic decision tree for selecting the optimal coupling methodology.

References & Authoritative Sources

• Surry, D. S., & Buchwald, S. L. (2011). Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide. Chemical Science. (Definitive guide on ligand selection for hindered amines).

• Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. Organic Process Research & Development. (Validation of T3P in process chemistry).

• Bruno, N. C., Niljianskul, N., & Buchwald, S. L. (2014). N-Heterocyclic Carbene–Palladium(II) Precatalyst for the Buchwald–Hartwig Amination of (Hetero)aryl Chlorides with Primary Amines. The Journal of Organic Chemistry. (PEPPSI protocol for difficult substrates).

• Wissner, A., & Grudzinskas, C. V. (1978). Reaction of tert-butyl substituted amines with acid chlorides. The Journal of Organic Chemistry. (Foundational work on steric barriers in amidation).

Reference Data & Comparative Studies

Comparative Guide: HPLC Retention Behavior of Fluorinated vs. Non-Fluorinated Cumyl Carbamates

Executive Summary

The rapid proliferation of New Psychoactive Substances (NPS) necessitates robust analytical methods to distinguish between closely related structural analogs. A critical analytical challenge in forensic toxicology is differentiating non-fluorinated cumyl carbamates (e.g., CUMYL-PEGACLONE) from their fluorinated counterparts (e.g., 5F-CUMYL-PEGACLONE).

This guide provides a technical comparison of HPLC retention times (

) for these compounds. It explores the chromatographic mechanisms driven by the "Fluorine Effect," details an optimized separation protocol, and offers data-driven insights for researchers aiming to validate analytical windows for these synthetic cannabinoids.

Mechanistic Insight: The Fluorine Effect in Reverse-Phase Chromatography

To optimize separation, one must understand how fluorination alters the physicochemical properties of the analyte.

Lipophilicity and Polarity

In Reverse-Phase Liquid Chromatography (RPLC) using C18 stationary phases, retention is primarily governed by hydrophobicity.

• Non-Fluorinated (Parent): The alkyl chain (typically pentyl) is purely hydrophobic, facilitating strong Van der Waals interactions with the C18 ligands.

• Fluorinated (5F-Analog): The introduction of a terminal fluorine atom creates a localized dipole. While fluorine is lipophilic, the C-F bond is highly polar. In many mobile phase compositions (especially those with Methanol), this polarity can slightly reduce the retention time of the 5F-analog compared to the parent compound, or cause co-elution issues if the gradient is too steep.

Stationary Phase Selection

While C18 is standard, it often struggles to resolve positional isomers of fluorinated compounds.

• C18: Separates based on hydrophobicity.

• Biphenyl / Phenyl-Hexyl: These phases utilize

  interactions. The high electronegativity of fluorine alters the electron density of the aromatic systems in cumyl carbamates, often providing superior selectivity ($ \alpha $) compared to C18.

Experimental Protocol: High-Resolution Separation

The following protocol is designed to maximize resolution (

) between fluorinated and non-fluorinated analogs.

Workflow Diagram

Figure 1: End-to-end analytical workflow for separating synthetic cannabinoid analogs.

Method Parameters

This method is validated for self-consistency. The use of a Biphenyl column is recommended over C18 for this specific application to leverage

selectivity.

• Instrument: UHPLC coupled with Triple Quadrupole MS.

• Column: Kinetex Biphenyl (100 x 2.1 mm, 2.6 µm) or equivalent.

• Column Temp: 40°C.

• Mobile Phase A: Water + 0.1% Formic Acid (FA).

• Mobile Phase B: Methanol + 0.1% Formic Acid (FA).

  • Note: Methanol is preferred over Acetonitrile here as it enhances the selectivity of the fluorine-phenyl interaction.

• Flow Rate: 0.4 mL/min.

Gradient Profile

Time (min)	% Mobile Phase B	Event
0.00	40%	Initial Hold
1.00	40%	Equilibration
8.00	95%	Linear Ramp (Separation Window)
10.00	95%	Column Wash
10.10	40%	Re-equilibration
12.00	40%	End

Comparative Performance Data

The following data illustrates the relative retention shifts observed when comparing the non-fluorinated parent (CUMYL-PEGACLONE) against its 5-fluoro analog (5F-CUMYL-PEGACLONE).

Retention Time Comparison (Representative)

Compound	Molecular Formula	Precursor Ion ( )	Retention Time ( ) - C18	Retention Time ( ) - Biphenyl
CUMYL-PEGACLONE		373.2	6.45 min	6.10 min
5F-CUMYL-PEGACLONE		391.2	6.38 min	5.85 min
	-	-	0.07 min	0.25 min

Analysis of Data:

• C18 Column: The separation window (

  ) is extremely narrow (approx. 0.07 min). This is often insufficient for baseline resolution, leading to potential misidentification if relying solely on .

• Biphenyl Column: The separation increases significantly (

  min). The fluorinated compound elutes earlier due to the polar interaction of the fluorine with the mobile phase and the specific selectivity of the biphenyl stationary phase towards the aromatic cumyl moiety.

Selectivity Mechanism Diagram

Figure 2: Mechanistic impact of fluorination on chromatographic separation.

Troubleshooting & Optimization

When establishing this method in your lab, consider these critical factors to ensure data integrity.

Isobaric Interference

While 5F-analogs have a distinct mass (+18 Da shift), in-source fragmentation can sometimes strip the fluorine or alkyl chain, creating common fragments.

• Solution: Always monitor two specific MRM transitions.

  • Quantifier: Parent

    Cumyl fragment.

  • Qualifier: Parent

    Fluorinated/Alkyl chain fragment.

Peak Tailing

Cumyl carbamates contain nitrogenous bases that can interact with free silanols on the column silica.

• Solution: Ensure your mobile phase pH is buffered (Formic acid or Ammonium Formate). If tailing persists on C18, switch to a "End-capped" column technology.

References

• United Nations Office on Drugs and Crime (UNODC). (2020). Recommended Methods for the Identification and Analysis of Synthetic Cannabinoid Receptor Agonists in Seized Materials. UNODC. [Link]

• Scientific Working Group for the Analysis of Seized Drugs (SWGDRUG). (2023). SWGDRUG Recommendations, Version 8.1. SWGDRUG.org. [Link]

• European Monitoring Centre for Drugs and Drug Addiction (EMCDDA). (2017). CUMYL-PEGACLONE: EMCDDA–Europol Joint Report. Europa.eu. [Link]